N-[4-(trifluoromethyl)phenyl]adamantane-1-carboxamide

• CAS RN: 42600-85-1
• Molecular Formula: C18H20F3NO
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[4-(trifluoromethyl)phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C18H20F3NO/c19-18(20,21)14-1-3-15(4-2-14)22-16(23)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,22,23)
• InChI Key: OITWBSCFTCFHTG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=C(C=C4)C(F)(F)F

Description

N-[4-(trifluoromethyl)phenyl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C18H20F3NO and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Subject 2.0 g. of adamantane carboxylic acid chloride 1.6 g. (10 mmoles) of p-trifluoromethylaniline and 5.0 ml. of triethylamine to the process of Example 11. Crystallize the residue obtained thereby from a mixture of methylene chloride-hexane to obtain the product of this Example, m.p. 189°-193°C.